Cas no 5441-48-5 ( )

• Product Name: &nbsp
• CAS No: 5441-48-5
• MF: C₁₄H₂₄ClN₅
• MW: 297.826861381531
• CID: 941139
• PubChem ID: 54599452
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• N-(2-ethylhexyl)-1-methylpyrazolo[3,4-d]pyrimidin-4-amine,hydrochloride
• NSC21108
• NSC-21108
• DTXSID40712771
• 5441-48-5
• N-(2-Ethylhexyl)-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine--hydrogen chloride (1/1)
•  

• Inchi： 1S/C14H23N5.ClH/c1-4-6-7-11(5-2)8-15-13-12-9-18-19(3)14(12)17-10-16-13;/h9-11H,4-8H2,1-3H3,(H,15,16,17);1H
• InChI Key： SJYYFPBINQZZDT-UHFFFAOYSA-N
• SMILES： Cl.N(C1=C2C=NN(C)C2=NC=N1)CC(CC)CCCC

Computed Properties

• Exact Mass: 261.19559
• Monoisotopic Mass: 297.172
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 260
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.6A^2

Experimental Properties

• Density: 1.14
• Boiling Point: 412.2°C at 760 mmHg
• Flash Point: 203.1°C
• Refractive Index: 1.595
• PSA: 55.63
• LogP: 3.86660